Cas no 32379-42-3 (Propanenitrile,2-(benzoyloxy)-2-methyl-)

• Product Name: Propanenitrile,2-(benzoyloxy)-2-methyl-
• CAS No: 32379-42-3
• MF: C₁₁H₁₁NO₂
• MW: 189.210542917252
• CID: 293594
• Update Time: 2025-10-23

Propanenitrile,2-(benzoyloxy)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Propanenitrile,2-(benzoyloxy)-2-methyl-
• 2-CYANOPROPAN-2-YL BENZOATE
• 2-benzoyloxy-2-methyl-propionitrile
• AB2794
• benzoic acid 2-cyanopropan-2-yl ester
• benzoic acid cyanodimethylmethyl ester

• Inchi： 1S/C11H11NO2/c1-11(2,8-12)14-10(13)9-6-4-3-5-7-9/h3-7H,1-2H3
• InChI Key： LSQXSRBCTVHENP-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1)=O)C(C#N)(C)C

Computed Properties

• Exact Mass: 189.07900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 50.09000
• LogP: 2.14558

Additional information on Propanenitrile,2-(benzoyloxy)-2-methyl-

Propanenitrile,2-(benzoyloxy)-2-methyl- (CAS No. 32379-42-3): Properties, Applications, and Market Insights

Propanenitrile,2-(benzoyloxy)-2-methyl- (CAS No. 32379-42-3) is a specialized organic compound with a unique molecular structure that combines a nitrile functional group with a benzoyloxy moiety. This chemical intermediate has garnered significant attention in recent years due to its versatile applications in pharmaceutical synthesis, agrochemical formulations, and specialty material production. The compound's IUPAC name reflects its structural features: a propanenitrile backbone substituted at the 2-position with both a benzoyloxy group and a methyl group.

From a molecular perspective, 2-(benzoyloxy)-2-methylpropanenitrile exhibits interesting physicochemical properties. The presence of the nitrile group (-CN) contributes to its polarity and reactivity, while the benzoyloxy ester moiety enhances its solubility in organic solvents. These characteristics make it particularly valuable as a building block in complex organic syntheses. Recent studies have highlighted its potential as a precursor in the development of novel biologically active compounds, aligning with current industry trends toward sustainable and efficient synthetic methodologies.

The synthesis of Propanenitrile,2-(benzoyloxy)-2-methyl- typically involves esterification reactions between appropriate alcohol precursors and benzoyl chloride derivatives. Modern production methods emphasize green chemistry principles, responding to growing environmental concerns in the chemical industry. Manufacturers are increasingly adopting catalytic processes that minimize waste generation and energy consumption, addressing frequently searched topics like "sustainable chemical synthesis" and "eco-friendly intermediates."

In pharmaceutical applications, this compound serves as a key intermediate for various drug discovery programs. Its structural features make it particularly useful in constructing molecules with potential therapeutic activity. Recent patent literature reveals its incorporation in synthetic routes for compounds targeting neurological and metabolic disorders, reflecting current healthcare priorities. The compound's stability and reactivity profile allow for diverse structural modifications, enabling medicinal chemists to explore novel pharmacophores.

The agrochemical sector has also found value in 2-(benzoyloxy)-2-methylpropanenitrile, where it contributes to the development of next-generation crop protection agents. As global agriculture faces challenges from climate change and pesticide resistance, researchers are leveraging this intermediate to create more effective and environmentally benign formulations. This aligns with trending searches for "sustainable agriculture chemicals" and "low-residue pesticides" in technical databases.

Material science applications of Propanenitrile,2-(benzoyloxy)-2-methyl- include its use as a monomer or modifier in specialty polymer formulations. The compound's dual functionality allows for incorporation into polymer backbones or as a cross-linking agent, contributing to materials with tailored thermal and mechanical properties. These applications respond to industry demands for high-performance materials in electronics, coatings, and advanced composites.

Market analysis indicates steady growth in demand for functional chemical intermediates like 32379-42-3, particularly in Asia-Pacific regions where pharmaceutical and agrochemical production is expanding rapidly. Industry reports frequently highlight the compound's role in value-added chemical manufacturing, a topic of significant interest to investors and business analysts searching for "specialty chemicals market trends."

Quality control standards for Propanenitrile,2-(benzoyloxy)-2-methyl- have become increasingly stringent, with manufacturers implementing advanced analytical techniques such as HPLC-MS and NMR spectroscopy to ensure product purity. These developments address common search queries about "chemical quality assurance" and "intermediate characterization methods" from quality control professionals.

From a regulatory perspective, proper handling and storage of 2-(benzoyloxy)-2-methylpropanenitrile follow standard industrial chemical protocols. While not classified as hazardous under normal conditions, appropriate laboratory safety measures should always be observed when working with this compound, reflecting the chemical industry's emphasis on workplace safety - a frequently searched topic in professional forums.

Future research directions for CAS 32379-42-3 may explore its potential in emerging fields such as biocatalysis and flow chemistry applications. The compound's structural features make it an interesting candidate for enzyme-mediated transformations and continuous processing systems, areas that have seen increased research activity as evidenced by rising searches for "continuous manufacturing in chemistry" and "enzymatic synthesis."

In conclusion, Propanenitrile,2-(benzoyloxy)-2-methyl- represents an important specialty chemical with diverse applications across multiple industries. Its unique combination of reactivity and stability positions it as a valuable tool for researchers developing innovative solutions in pharmaceuticals, agriculture, and materials science. As chemical innovation continues to address global challenges, intermediates like 32379-42-3 will likely play increasingly significant roles in sustainable product development.